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Compound of Interest

Compound Name: 1,19-Eicosadiene

Cat. No.: B081346 Get Quote

A comprehensive statistical analysis and direct performance comparison of 1,19-Eicosadiene
with alternative compounds in drug development is not feasible at this time due to a lack of

publicly available quantitative experimental data. While research has identified 1,19-
Eicosadiene in various natural sources and characterized its physicochemical properties,

specific studies detailing its efficacy, potency, or mechanism of action in a therapeutic context

are not present in the reviewed literature.

This guide provides a summary of the currently available information on 1,19-Eicosadiene,

outlines general experimental protocols for its analysis, and presents a conceptual framework

for potential signaling pathway involvement, acknowledging the absence of specific

experimental validation.

Physicochemical Properties
1,19-Eicosadiene is a long-chain hydrocarbon with the molecular formula C20H38 and a

molecular weight of approximately 278.52 g/mol .[1][2] Its structure consists of a 20-carbon

chain with two terminal double bonds, making it a diene. This bifunctional nature suggests its

potential as a building block in organic synthesis and materials science.[3]
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Property Value Source

Molecular Formula C20H38 [1][2][4][5]

Molecular Weight 278.52 g/mol [1][2]

IUPAC Name icosa-1,19-diene [1][2]

CAS Number 14811-95-1 [2][4][5]

Natural Occurrence
1,19-Eicosadiene has been identified as a constituent in a variety of natural sources, often

extracted using methods like methanol or n-hexane extraction followed by Gas

Chromatography-Mass Spectrometry (GC-MS) analysis.[3]

Table 2: Natural Sources of 1,19-Eicosadiene

Source Extraction Method Analytical Method

Green microalga Chlorella

saccharophila
Not specified Not specified

Cassia alata leaves n-Hexane extract GC-MS

Walnut husks (Juglans regia

L.)
Non-polar extracts GC-MS

Glutinous purple rice
Dichloromethane and

methanol extraction
GC-MS

The presence of 1,19-Eicosadiene in these organisms suggests its involvement in lipid

metabolic pathways, potentially sharing biosynthetic routes with fatty acids like linoleic acid.[3]

Experimental Protocols
Detailed experimental protocols for evaluating the performance of 1,19-Eicosadiene in a drug

development context are not available. However, general analytical methods for its

identification and characterization have been described.
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Gas Chromatography-Mass Spectrometry (GC-MS) for the Identification of 1,19-Eicosadiene
in Biological Samples:

Sample Preparation: The biological sample (e.g., plant material, microalgae) is subjected to

solvent extraction, typically with a non-polar solvent like n-hexane or a combination of

solvents such as dichloromethane and methanol, to isolate the lipid fraction.[3]

Chromatographic Separation: The extract is injected into a gas chromatograph, where the

components are separated based on their volatility and interaction with the stationary phase

of the GC column.

Mass Spectrometric Detection: As the separated components elute from the GC column,

they enter a mass spectrometer. The molecules are ionized, and the resulting fragments are

detected based on their mass-to-charge ratio, providing a unique mass spectrum for each

compound.

Compound Identification: The obtained mass spectrum of a peak is compared with reference

spectra in a database, such as the NIST/EPA/NIH Mass Spectral Library, to confirm the

identity of the compound as 1,19-Eicosadiene.[5]

Potential Signaling Pathway Involvement
(Conceptual)
While no specific signaling pathways have been experimentally validated for 1,19-
Eicosadiene, its structural similarity to other lipid molecules suggests potential interactions

with pathways involved in inflammation, metabolism, and cell signaling. The following diagram

illustrates a hypothetical workflow for investigating such interactions.

Caption: A conceptual workflow for investigating the potential signaling pathway of 1,19-
Eicosadiene.

Conclusion
The current body of scientific literature on 1,19-Eicosadiene is primarily descriptive, focusing

on its chemical properties and natural occurrence. There is a significant gap in knowledge

regarding its biological activity and potential therapeutic applications. To enable a meaningful
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statistical analysis and comparison with other compounds, further research is required to

generate quantitative experimental data on its efficacy, mechanism of action, and safety profile.

Future studies could focus on screening 1,19-Eicosadiene in various disease models and

elucidating its molecular targets and signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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